2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride

• IUPAC Name: 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride
• InChI: InChI=1S/C14H18N4O.ClH/c15-10-5-7-18(8-6-10)9-13-16-12-4-2-1-3-11(12)14(19)17-13;/h1-4,10H,5-9,15H2,(H,16,17,19);1H
• InChI Key: LNADSOZSNBYODS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=NC(=O)C3=CC=CC=C3N2.Cl
• Molecular Formula: C14H19ClN4O
• Molecular Weight: 294.78 g/mol

Description

The compound with the identifier “2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride involves multiple steps, each requiring specific reaction conditions. The exact synthetic route can vary, but it generally involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions. Detailed synthetic routes are often proprietary and may be found in specialized chemical literature or patents.

Industrial Production Methods

Industrial production of this compound typically involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Industrial methods may also involve continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products.

Major Products

The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent or intermediate in the synthesis of other compounds.

Biology: It may be used in studies involving enzyme interactions or cellular processes.

Industry: It can be used in the production of materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-[(4-aminopiperidin-1-yl)methyl]-1H-quinazolin-4-one;hydrochloride involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications and safety profile.